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Compound of Interest

Compound Name: Altromycin C

Cat. No.: B1665276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Altromycin C is a novel pluramycin-like antibiotic belonging to the anthraquinone class of

compounds.[1][2] It is produced by the actinomycete strain AB 1246E-26, which was originally

isolated from a soil sample.[2] Altromycin C exhibits significant antibacterial activity,

particularly against Gram-positive bacteria. This document provides detailed application notes

and protocols for the purification of Altromycin C from fermentation cultures of Actinomycete

AB 1246E-26. The described methodology is based on established techniques for the isolation

of anthraquinone and pluramycin-type antibiotics, focusing on solvent extraction and

chromatographic separation.

Data Presentation
The following tables summarize the expected yields and purity at each major stage of the

purification process. These values are estimates based on typical purification schemes for

similar natural products and should be optimized for specific laboratory conditions.

Table 1: Estimated Yield and Purity of Altromycin C During Purification
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Purification
Step

Starting
Material

Product
Estimated
Yield (%)

Estimated
Purity (%)

Fermentation Culture Medium Whole Broth - -

Solvent

Extraction
Whole Broth Crude Extract 80 - 90 10 - 20

Counter-Current

Chromatography

(CCC)

Crude Extract
Enriched

Fractions
60 - 70 70 - 85

Preparative

HPLC

Enriched

Fractions

Purified

Altromycin C
40 - 50 >95

Table 2: Key Parameters for Chromatographic Purification

Chromatography
Technique

Stationary Phase
Mobile Phase
(Illustrative)

Detection
Wavelength (nm)

Counter-Current

Chromatography

(CCC)

Liquid (Two-phase

solvent system)

n-

hexane:ethanol:water

(18:22:3, v/v/v)

254

Preparative HPLC C18 reversed-phase
Acetonitrile/Water with

0.1% TFA (gradient)
254, 270, 435

Analytical HPLC C18 reversed-phase

Methanol/Phosphate

buffer (pH 2.0)

(gradient)

254

Experimental Protocols
Fermentation of Actinomycete AB 1246E-26
This protocol describes the cultivation of Actinomycete AB 1246E-26 to produce Altromycin C.

Materials:

Actinomycete AB 1246E-26 culture
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Seed culture medium (e.g., ISP2 broth: 4 g/L yeast extract, 10 g/L malt extract, 4 g/L

dextrose, pH 7.2)

Production medium (e.g., a modified fermentation medium suitable for actinomycetes)

Sterile baffled flasks

Incubator shaker

Procedure:

Inoculate a sterile seed culture flask containing seed culture medium with Actinomycete AB

1246E-26 from a stock culture.

Incubate the seed culture at 28-30°C with shaking at 180-200 rpm for 48-72 hours, or until

robust growth is observed.

Inoculate the production medium with the seed culture (typically a 5-10% v/v inoculum).

Incubate the production culture at 28-30°C with shaking at 180-200 rpm for 5-7 days. Monitor

the production of Altromycin C periodically using analytical techniques such as HPLC.

Extraction of Crude Altromycin C
This protocol details the extraction of the Altromycin complex from the fermentation broth.

Materials:

Fermentation whole broth

Organic solvent (e.g., ethyl acetate or n-butanol)

Large separating funnels or extraction vessels

Rotary evaporator

Procedure:

At the end of the fermentation, harvest the entire culture broth.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1665276?utm_src=pdf-body
https://www.benchchem.com/product/b1665276?utm_src=pdf-body
https://www.benchchem.com/product/b1665276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the whole broth with an equal volume of the chosen organic solvent (e.g., ethyl

acetate).[1]

Mix the broth and solvent vigorously for 30-60 minutes.

Separate the organic phase from the aqueous phase using a separating funnel.

Repeat the extraction of the aqueous phase 2-3 times to maximize the recovery of

Altromycin C.

Pool the organic extracts and concentrate them under reduced pressure using a rotary

evaporator to obtain a crude extract.

Purification by Counter-Current Chromatography (CCC)
This protocol describes the initial purification of Altromycin C from the crude extract using

CCC.[1]

Materials:

Crude Altromycin C extract

CCC instrument

Two-phase solvent system (e.g., n-hexane:ethanol:water in a ratio of 18:22:3 v/v/v). The

optimal system should be determined empirically.[3]

Fraction collector

Procedure:

Prepare the two-phase solvent system by thoroughly mixing the components in a separating

funnel and allowing the phases to separate.

Dissolve the crude extract in a suitable volume of the stationary phase or a mixture of both

phases.

Fill the CCC column with the stationary phase.
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Inject the sample solution into the CCC instrument.

Pump the mobile phase through the column at a set flow rate to initiate the separation.

Collect fractions using a fraction collector.

Analyze the collected fractions by thin-layer chromatography (TLC) or analytical HPLC to

identify those containing Altromycin C.

Pool the fractions containing Altromycin C and evaporate the solvent.

Final Purification by Preparative High-Performance
Liquid Chromatography (HPLC)
This protocol outlines the final purification step to obtain high-purity Altromycin C.

Materials:

Enriched Altromycin C fractions from CCC

Preparative HPLC system with a C18 column

HPLC grade solvents (e.g., acetonitrile, water, trifluoroacetic acid)

Freeze-dryer (lyophilizer)

Procedure:

Dissolve the enriched Altromycin C fraction in a minimal amount of the initial mobile phase.

Filter the sample through a 0.45 µm filter to remove any particulate matter.

Inject the sample onto the preparative C18 HPLC column.

Elute the column with a suitable gradient of acetonitrile in water (containing 0.1% TFA) at a

constant flow rate.
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Monitor the elution profile using a UV detector at appropriate wavelengths (e.g., 254 nm, 270

nm, and 435 nm).

Collect the peak corresponding to Altromycin C.

Analyze the purity of the collected fraction using analytical HPLC.

Combine pure fractions and remove the organic solvent using a rotary evaporator.

Freeze-dry the aqueous solution to obtain purified Altromycin C as a solid.

Mandatory Visualizations
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Caption: Overall workflow for the purification of Altromycin C.
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Caption: Logical flow of the Counter-Current Chromatography step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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